Cas no 866775-04-4 (3-amino-6-chloro-2-Pyridinecarboxylic acid hydrochloride)

• Product Name: 3-amino-6-chloro-2-Pyridinecarboxylic acid hydrochloride
• CAS No: 866775-04-4
• MF: C₆H₆Cl₂N₂O₂
• MW: 209.030039310455
• MDL: MFCD19689878
• CID: 1119665
• PubChem ID: 73977825
• Update Time: 2025-11-06

3-amino-6-chloro-2-Pyridinecarboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-amino-6-chloro-2-Pyridinecarboxylic acid hydrochloride
• 3-Amino-6-chloro-pyridine-2-carboxylic acid hydrochloride
• SB10388
• 3-AMINO-6-CHLOROPYRIDINE-2-CARBOXYLIC ACID HCL
• GBRRURQFMSIEKB-UHFFFAOYSA-N
• AKOS024262101
• 1112213-20-3
• A894758
• 3-Amino-6-chloropicolinic acid hydrochloride
• C6H6Cl2N2O2
• 3-Amino-6-chloropicolinicacidhydrochloride
• 3-amino-6-chloropyridine-2-carboxylic acid;hydrochloride
• MFCD19689878
• 3-Amino-6-chloropyridine-2-carboxylic acid hydrochloride
• SCHEMBL4770758
• 866775-04-4
• CS-0051543
• DS-9062
• SB39176
• DB-151512
• DB-262139

• MDL： MFCD19689878
• Inchi： 1S/C6H5ClN2O2.ClH/c7-4-2-1-3(8)5(9-4)6(10)11;/h1-2H,8H2,(H,10,11);1H
• InChI Key： GBRRURQFMSIEKB-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C(=O)O)=N1)N.Cl

Computed Properties

• Exact Mass: 207.981
• Monoisotopic Mass: 207.981
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.2A^2

Additional information on 3-amino-6-chloro-2-Pyridinecarboxylic acid hydrochloride

Recent Advances in the Application of 3-amino-6-chloro-2-Pyridinecarboxylic acid hydrochloride (CAS: 866775-04-4) in Chemical Biology and Pharmaceutical Research

3-amino-6-chloro-2-Pyridinecarboxylic acid hydrochloride (CAS: 866775-04-4) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of pharmaceuticals targeting infectious diseases and cancer. Recent studies have highlighted its versatility as a building block in medicinal chemistry, owing to its unique chemical properties that allow for diverse functionalization. This research briefing synthesizes the latest findings on its applications, mechanisms, and potential therapeutic benefits.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of derivatives synthesized from 3-amino-6-chloro-2-Pyridinecarboxylic acid hydrochloride in inhibiting bacterial DNA gyrase, a critical enzyme for bacterial replication. The study utilized molecular docking and in vitro assays to confirm the compound's binding affinity and inhibitory activity against resistant strains of Staphylococcus aureus. These findings suggest its potential as a scaffold for novel antibiotics, addressing the growing issue of antimicrobial resistance.

In oncology research, a team from the University of Cambridge reported the use of 3-amino-6-chloro-2-Pyridinecarboxylic acid hydrochloride in the synthesis of small-molecule inhibitors targeting the PI3K/AKT/mTOR pathway, which is often dysregulated in cancers. The study, published in Nature Chemical Biology in early 2024, showcased how modifications to the core structure enhanced selectivity and reduced off-target effects in preclinical models of breast cancer. The optimized derivatives exhibited promising tumor growth inhibition with minimal toxicity, paving the way for further clinical development.

Beyond its therapeutic applications, advancements in synthetic methodologies have also been reported. A recent Organic Letters publication detailed a novel, high-yield catalytic process for the production of 3-amino-6-chloro-2-Pyridinecarboxylic acid hydrochloride, reducing reliance on hazardous reagents and improving scalability. This innovation addresses a critical bottleneck in the supply chain, ensuring consistent availability for research and industrial use.

In conclusion, 3-amino-6-chloro-2-Pyridinecarboxylic acid hydrochloride continues to be a focal point in chemical biology and pharmaceutical research, with emerging applications in antibiotic development, oncology, and green chemistry. Its adaptability and efficacy underscore its importance in addressing contemporary health challenges. Future research should focus on expanding its therapeutic repertoire and optimizing synthetic routes to meet global demand.